Cas no 1421462-37-4 (6-(4-cyclopentanecarbonylpiperazin-1-yl)-N-(pyridin-2-yl)pyrimidin-4-amine)

• Product Name: 6-(4-cyclopentanecarbonylpiperazin-1-yl)-N-(pyridin-2-yl)pyrimidin-4-amine
• CAS No: 1421462-37-4
• MF: C₁₉H₂₄N₆O
• MW: 352.433463096619
• CID: 5364471
• Update Time: 2025-10-17

6-(4-cyclopentanecarbonylpiperazin-1-yl)-N-(pyridin-2-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• Cyclopentyl[4-[6-(2-pyridinylamino)-4-pyrimidinyl]-1-piperazinyl]methanone
• 6-(4-cyclopentanecarbonylpiperazin-1-yl)-N-(pyridin-2-yl)pyrimidin-4-amine

• Inchi： 1S/C19H24N6O/c26-19(15-5-1-2-6-15)25-11-9-24(10-12-25)18-13-17(21-14-22-18)23-16-7-3-4-8-20-16/h3-4,7-8,13-15H,1-2,5-6,9-12H2,(H,20,21,22,23)
• InChI Key： QSSFZRKYIDIUKH-UHFFFAOYSA-N
• SMILES： C(C1CCCC1)(N1CCN(C2C=C(NC3=NC=CC=C3)N=CN=2)CC1)=O

Experimental Properties

• Density: 1.283±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 606.6±55.0 °C(Predicted)
• pka: 6.68±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 6-(4-cyclopentanecarbonylpiperazin-1-yl)-N-(pyridin-2-yl)pyrimidin-4-amine

Research Brief on 6-(4-cyclopentanecarbonylpiperazin-1-yl)-N-(pyridin-2-yl)pyrimidin-4-amine (CAS: 1421462-37-4)

The compound 6-(4-cyclopentanecarbonylpiperazin-1-yl)-N-(pyridin-2-yl)pyrimidin-4-amine (CAS: 1421462-37-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this molecule, focusing on its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the role of this compound as a potent kinase inhibitor, particularly targeting specific pathways involved in cancer and inflammatory diseases. The molecule's unique structure, featuring a pyrimidine core with cyclopentanecarbonylpiperazine and pyridin-2-amine substituents, contributes to its selective binding affinity and efficacy. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its interaction with target proteins, providing insights for further optimization.

In vitro and in vivo studies have demonstrated promising results, with the compound showing high potency against certain cancer cell lines while exhibiting minimal cytotoxicity to normal cells. Pharmacokinetic analyses indicate favorable absorption and distribution profiles, though further optimization may be required to enhance metabolic stability. These findings position 6-(4-cyclopentanecarbonylpiperazin-1-yl)-N-(pyridin-2-yl)pyrimidin-4-amine as a promising candidate for preclinical development.

The synthesis of this compound has been refined in recent publications, with improved yields and purity through novel catalytic methods. Researchers have also explored structural analogs to establish structure-activity relationships, identifying key modifications that enhance target engagement and selectivity. These efforts contribute to the growing body of knowledge around this chemical scaffold and its therapeutic potential.

Looking forward, ongoing research is investigating the compound's potential in combination therapies and its application in other disease areas beyond oncology. The development of robust analytical methods for quality control and the exploration of novel formulations are also active areas of investigation. These collective efforts underscore the significance of 6-(4-cyclopentanecarbonylpiperazin-1-yl)-N-(pyridin-2-yl)pyrimidin-4-amine in contemporary drug discovery pipelines.